(4-{[(2-Chlorobenzyl)sulfonyl]methyl}-4-hydroxypiperidino)[3-(trifluoromethyl)phenyl]methanone

• IUPAC Name: [4-[(2-chlorophenyl)methylsulfonylmethyl]-4-hydroxypiperidin-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C21H21ClF3NO4S/c22-18-7-2-1-4-16(18)13-31(29,30)14-20(28)8-10-26(11-9-20)19(27)15-5-3-6-17(12-15)21(23,24)25/h1-7,12,28H,8-11,13-14H2
• InChI Key: JJLGJVHUDCSFQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CS(=O)(=O)CC2=CC=CC=C2Cl)O)C(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C21H21ClF3NO4S
• Molecular Weight: 475.9 g/mol

Description

(4-{[(2-Chlorobenzyl)sulfonyl]methyl}-4-hydroxypiperidino)[3-(trifluoromethyl)phenyl]methanone is a useful research compound. Its molecular formula is C21H21ClF3NO4S and its molecular weight is 475.91. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Biofuel Production

A novel biochar-based hydrophobic benzenesulfonic acid catalyst has been developed for biofuel production. This catalyst, prepared via sulfonation of biochar with chlorobenzenesulfonic acid, exhibits high catalytic activity and selectivity in the esterification of fatty acids and the alkylation of phenols and furans for biofuel synthesis. Its hydrophobic nature and high sulfonic acid concentration significantly enhance its performance compared to traditional catalysts, highlighting its potential for biofuel production and other acid-catalyzed transformations (Huang Li et al., 2019).

Organic Synthesis and Biological Activities

Research on aryl methanone derivatives, including structures similar to the compound , has shown their potential in producing molecules with favorable herbicidal and insecticidal activities. These compounds, synthesized via multi-step reactions, highlight the chemical versatility and applicability of such structures in developing new bioactive compounds (Baolei Wang et al., 2015).

Material Science: Proton Exchange Membranes

In the field of material science, particularly for fuel cell applications, sulfonated poly(arylene ether sulfone) copolymers with hydrophobic properties have been synthesized. These materials show promise as proton exchange membranes due to their high proton conductivity, stability, and water uptake properties. The incorporation of sulfonic acid groups enhances their applicability in fuel cells, demonstrating the role of such chemical structures in advancing materials for energy applications (D. Kim et al., 2008).

Crystallography and Material Characterization

The crystal structure of an adduct containing 4-chlorophenyl and 4-hydroxypiperidin-1-yl methanone components has been analyzed, providing insights into the molecular geometry and interactions of such compounds. This research aids in understanding the physical and chemical properties of materials based on these structural motifs, with potential applications in designing new materials and drugs (B. Revathi et al., 2015).